Cas no 102042-09-1 (21-Hydroxyoligomycin A)

• Product Name: 21-Hydroxyoligomycin A
• CAS No: 102042-09-1
• Molecular Formula: C₄₅H₇₄O₁₂
• Molecular Weight: 807.06186
• CID: 186289
• PubChem ID: 92043705

21-Hydroxyoligomycin A Properties

Names and Identifiers

• Spiro[2,26-dioxabicyclo[23.3.1]nonacosa-4,18,20-triene-27,2'-[2H]pyran]-3,9,13-trione,22-ethyl-3',4',5',6'-tetrahydro-7,11,14,15,23-pentahydroxy-6'-[(2R)-2-hydroxypropyl]-5',6,8,10,12,14,16,28,29-nonamethyl-,(1R,2'S,4E,5'S,6S,6'S,7R,8S,10R,11R,12S,14R,15S,16R,18E,20E,22R,25S,28S,29R)-
• (4S,5E,5'S,6'S,7E,10R,11S,12R,14S,15R,16R,18S,19R,20S,21E,26S)-4-ethyl-3,11,12,15,19-pentahydroxy-6'-[(2R)-2-hydroxypropyl]-5',10,11,12,14,16,18,20,26-nonamethylspiro[24,28-dioxabicyclo[23.3.1]nonacos
• 21-HYDROXY-OLIGOMYCIN A
• Spiro[2,26-dioxabicyclo[23.3.1]nonacosa-4,18,20-triene-27,2'-[2H]pyran]-3,9,13-trione,22-ethyl...
• Spiro[2,26-dioxabicyclo[23.3.1]nonacosa-4,18,20-triene-27,2'-[2H]pyran]-3,9,13-trione,22-ethyl-3',4',5',6'-tetrahydro-7,11,14
• 21-Hydroxyl-oligomycin A
• Oligomycin A,21-hydroxy
• 21-hydroxyoligomycin A
• HydroxyoligoMycin A, 21-
• NeMadectin oMega, LL-F28249 oMega
• (1R,2'S,4E,5'S,6S,6'S,7R,8S,10R,11R,12S,14R,15S,16R,18E,20E,22R,25S,28S,29R)-22-ethyl-3',4',5',6'-tetrahydro-7,11,14,15,23-pentahydroxy-6'-[(2R)-2-hydroxypropyl]-5',6,8,10,12,14,16,28,29-nonamethyl-spiro[2,26-dioxabicyclo[23.3.1]nonacosa-4,1
• (1S,4E,5'R,6R,6'R,7S,8R,10S,11S,12R,14R,15R,16S,18E,20E,22R,25R,27S,28R,29S)-22-ethyl-7,11,14,15,23-pentahydroxy-6'-[(2S)-2-hydroxypropyl]-5',6,8,10,12,14,16,28,29-nonamethylspiro[2,26-dioxabicyclo[23.3.1]nonacosa-4,18,20-triene-27,2'-oxane]-3,9,13-trione
• 102042-09-1
• J-000555
• (4E,5'S,6S,6'S,7R,8S,10R,11R,12S,14R,15S,16R,18E,20E,22S,28S)-22-Ethyl-7,11,14,15,23-pentahydroxy-6'-[(2R)-2-hydroxypropyl]-5',6,8,10,12,14,15,16,28-nonamethylspiro[2,26-dioxabicyclo[23.3.1]nonacosa-4,18,20-triene-27,2'-oxane]-3,9,13-trione
• Oligomycin A, 21-hydroxy-
• CHEBI:198978
• (1R,4E,5'S,6S,6'S,7R,8S,10R,11R,12S,14R,15S,16R,18E,20E,22S,23R,25S,27R,28S,29R)-22-ethyl-7,11,14,15,23-pentahydroxy-6'-[(2R)-2-hydroxypropyl]-5',6,8,10,12,14,16,28,29-nonamethylspiro[2,26-dioxabicyclo[23.3.1]nonacosa-4,18,20-triene-27,2'-oxane]-3,9,13-trione
• (1R,4E,5'S,6S,6'S,7R,8S,10R,11R,12S,14R,15S,16R,18E,20E,22S,23R,25S,27R,28S,29R)-22-ethyl-7,11,14,15,23-pentahydroxy-6'-[(2R)-2-hydroxypropyl]-5',6,8,10,12,14,16,28,29-nonamethyl-3',4',5',6'-tetrahydro-3H,9H,13H-spiro[2,26-dioxabicyclo[23.3.1]nonacosa-4,18,20-triene-27,2'-pyran]-3,9,13-trione
• 21-Hydroxy-Oligomycin
• Q27459825
• 21-Hydroxyoligomycin A
• Hydroxyoligomycin A, 21-

• InChIKey： PIKJILHUPCWBCA-NMZLQNICSA-N
• Inchi： InChI=1S/C45H74O12/c1-12-33-17-15-13-14-16-27(4)43(10,53)44(11,54)42(52)31(8)41(51)30(7)40(50)29(6)39(49)26(3)18-19-38(48)55-37-24-34(23-35(33)47)56-45(32(37)9)21-20-25(2)36(57-45)22-28(5)46/h13-15,17-19,25-37,39,41,46-47,49,51,53-54H,12,16,20-24H2,1-11H3/b14-13+,17-15+,19-18+/t25-,26-,27+,28+,29-,30-,31-,32-,33-,34?,35?,36-,37?,39+,41+,43-,44-,45?/m0/s1
• SMILES： CC[C@H]1C=CC=CC[C@@H](C)[C@](C)(O)[C@@](C)(O)C(=O)[C@@H](C)[C@H](O)[C@@H](C)C(=O)[C@@H](C)[C@H](O)[C@@H](C)C=CC(=O)OC2CC(OC3([C@H]2C)CC[C@H](C)[C@H](C[C@H](O)C)O3)CC1O |t:3,5,32,&1:2,8,10,13,18,20,22,26,28,30,42,46,48,50|

Computed Properties

• Exact Mass: 806.51800
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 3
• Monoisotopic Mass: 806.518028
• Heavy Atom Count: 57
• Complexity: 1440
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.9
• Topological Polar Surface Area: 200

Experimental Properties

• LogP: 4.85340
• PSA: 200.28000
• Refractive Index: 1.55
• Boiling Point: 916.6±65.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 261.4±27.8 °C
• Density: 1.2±0.1 g/cm3